Cas no 1926611-83-7 (4-4-(bromomethyl)phenoxy-1,2-difluorobenzene)

• Product Name: 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene
• CAS No: 1926611-83-7
• MF: C₁₃H₉BrF₂O
• MW: 299.110769987106
• CID: 5881116
• PubChem ID: 107087764
• Update Time: 2025-06-07

4-4-(bromomethyl)phenoxy-1,2-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-[4-(bromomethyl)phenoxy]-1,2-difluorobenzene
• Benzene, 4-[4-(bromomethyl)phenoxy]-1,2-difluoro-
• 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene

• Inchi： 1S/C13H9BrF2O/c14-8-9-1-3-10(4-2-9)17-11-5-6-12(15)13(16)7-11/h1-7H,8H2
• InChI Key： YMBKJJQJVAVJDO-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(OC2=CC=C(CBr)C=C2)C=C1F

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 325.5±42.0 °C(Predicted)

Additional information on 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene

Chemical Profile of 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene (CAS No. 1926611-83-7)

4-4-(bromomethyl)phenoxy-1,2-difluorobenzene, identified by the CAS number 1926611-83-7, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of both bromomethyl and phenoxy substituents, which make it a versatile intermediate for the synthesis of more complex structures. The incorporation of fluorine atoms at the 1,2-difluorobenzene core enhances its electronic properties, making it particularly interesting for applications in pharmaceuticals and advanced materials.

The structural features of 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene contribute to its reactivity and utility in various synthetic pathways. The bromomethyl group serves as a powerful nucleophilic center, enabling the formation of carbon-carbon bonds through reactions such as nucleophilic substitution and cross-coupling processes. Meanwhile, the phenoxy moiety introduces a hydroxyl-like functionality that can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound. These attributes make it a valuable building block for designing novel molecules with tailored properties.

In recent years, the demand for fluorinated compounds in drug development has surged due to their ability to modulate metabolic stability, improve lipophilicity, and enhance binding affinity at biological targets. The fluorine atoms in 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene can influence these properties by affecting electronic distribution and steric hindrance around the molecule. For instance, studies have shown that fluorine substitution can lead to increased metabolic resistance, making such compounds attractive for developing drugs with prolonged half-lives. This has been particularly observed in kinase inhibitors and antiviral agents where fluorinated analogs exhibit improved pharmacokinetic profiles.

One of the most compelling applications of 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene is in the synthesis of bioactive molecules targeting specific disease pathways. Researchers have leveraged its structural framework to develop inhibitors of enzymes involved in cancer metabolism and inflammation. The bromomethyl group allows for facile introduction of diverse pharmacophores, enabling rapid screening and optimization of lead compounds. Furthermore, the electron-withdrawing nature of the 1,2-difluorobenzene ring enhances the compound's interaction with positively charged residues in protein targets, improving its binding efficacy.

The role of fluorine atoms in medicinal chemistry extends beyond mere electronic effects; they also play a crucial role in modulating molecular interactions through steric hindrance. In 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene, the presence of two fluorine atoms at adjacent positions creates a steric environment that can fine-tune binding interactions with biological receptors. This has been exploited in designing molecules with high selectivity for particular targets, reducing off-target effects and minimizing side reactions. Such selectivity is critical for developing drugs with improved safety profiles.

Recent advances in synthetic methodologies have further expanded the utility of 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene as a synthetic intermediate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient functionalization at multiple sites within the molecule. These techniques allow chemists to introduce additional substituents or modify existing ones with high precision, facilitating the rapid construction of complex molecular architectures. Such innovations are driving progress in drug discovery by accelerating the synthesis of novel candidates.

The pharmaceutical industry has also explored 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene for its potential in developing materials with unique properties. Fluorinated aromatic compounds are known to exhibit enhanced thermal stability and chemical resistance, making them suitable for applications in advanced polymers and coatings. The bromomethyl group further contributes to these properties by enabling post-functionalization through polymerization or grafting reactions. This has led to the creation of high-performance materials used in electronics, aerospace, and automotive industries.

As research continues to uncover new applications for fluorinated compounds like 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene, collaborations between academia and industry are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into commercial products by leveraging expertise in synthetic chemistry, computational modeling, and biological testing. Such collaborations are essential for addressing complex challenges in drug development and material science while ensuring that innovations meet regulatory standards.

The future prospects for 4-4-(bromomethyl)phenoxy-1,2-difluorobenzene are promising as new synthetic strategies emerge and our understanding of its reactivity evolves. Continued exploration into its applications will likely uncover additional uses beyond pharmaceuticals and advanced materials. By integrating cutting-edge techniques such as flow chemistry and green chemistry principles into its synthesis process, 1926611-83-7 can be produced more efficiently while minimizing environmental impact.